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Compound of Interest

Compound Name:
3-Fluoro-4-formylphenylboronic

acid

Cat. No.: B1350646 Get Quote

An In-depth Technical Guide to 3-Fluoro-4-formylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and characterization of 3-Fluoro-4-formylphenylboronic acid, a key building block

in medicinal chemistry and organic synthesis.

Molecular Structure and Properties
3-Fluoro-4-formylphenylboronic acid is an organoboron compound featuring a phenyl ring

substituted with a boronic acid group, a fluorine atom, and a formyl (aldehyde) group. This

trifunctional nature makes it a versatile reagent, particularly in the construction of complex

biaryl molecules through palladium-catalyzed cross-coupling reactions.

Chemical Identifiers and Molecular Data
The following table summarizes the key identifiers and quantitative properties of the molecule.
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Property Data Reference(s)

IUPAC Name
(3-Fluoro-4-

formylphenyl)boronic acid
[1][2]

Synonyms

4-Borono-3-

fluorobenzaldehyde, 3-Fluoro-

4-formylbenzeneboronic acid

[1][2]

CAS Number 248270-25-9 [1][2][3][4]

Molecular Formula C₇H₆BFO₃ [1][2][3][4]

Molecular Weight 167.93 g/mol [1][2][3][4]

Canonical SMILES
B(C1=CC(=C(C=C1)C=O)F)

(O)O
[1][3]

InChI Key
NZNRMUVHUVCIBR-

UHFFFAOYSA-N
[1][3]

Physicochemical Properties
This table outlines the key physical and chemical properties of the compound.

Property Data Reference(s)

Appearance
White to light yellow crystalline

powder
[1][5]

Melting Point 240 - 250 °C [5][6]

Boiling Point
349.3 °C at 760 mmHg

(Predicted)
[2]

Solubility 2649 mg/L in water at 25 °C [1]

pKa 6.26 (Predicted) [5]

Safety and Handling
3-Fluoro-4-formylphenylboronic acid is classified as an irritant.[3][5]
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3]

Precautionary Measures: Use in a well-ventilated area. Wear protective gloves, eye

protection, and a dust mask. Avoid breathing dust.[3]

Storage: Store in a dry, sealed container in a cool, dark place, preferably under an inert

atmosphere as boronic acids can be sensitive to air and moisture.[2][6]

Synthesis and Purification
The synthesis of 3-Fluoro-4-formylphenylboronic acid typically involves the borylation of a

corresponding aryl halide precursor, such as 4-bromo-2-fluorobenzaldehyde, often via a

lithium-halogen exchange followed by reaction with a borate ester.

General Synthetic Workflow
The logical flow from starting materials to the final, characterized product is outlined below.
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Synthesis

Purification

Characterization

Aryl Halide Precursor
(e.g., 4-Bromo-2-fluorobenzaldehyde)

Lithiation
(e.g., n-BuLi, -78°C)

Borylation
(Trialkyl borate, e.g., B(OiPr)₃)

Aqueous Workup / Hydrolysis
(e.g., HCl)

Crude Product

Purification Protocol
(Acid-Base Precipitation)

Pure 3-Fluoro-4-formylphenylboronic acid

Spectroscopic Analysis
(NMR, FT-IR)

Purity Analysis
(HPLC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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